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Abstract

Tetrasodium Glutamate Diacetate (GLDA) is a high-purity, versatile, and readily
biodegradable chelating agent derived from the natural amino acid L-glutamic acid.[1][2][3] Its
excellent ability to sequester metal ions, coupled with a favorable safety and environmental
profile, makes it a compelling alternative to traditional chelating agents like EDTA and NTA.[4]
[5] This document provides a comprehensive technical overview of GLDA, including its
chemical and physical properties, synthesis, mechanism of action, applications, and safety
data, presented for a scientific audience.

Chemical and Physical Properties

Tetrasodium Glutamate Diacetate, with the CAS number 51981-21-6, is an organic salt.[5] It
is commonly available as a yellowish, clear liquid with a slight ammonia odor or as an odorless
white to off-white powder.[1][2][6] A key characteristic of GLDA is its high solubility in water over
a wide pH range, making it highly versatile in various formulations.[2][4][5]

Table 1: General Chemical Properties
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Property Value Source(s)

CAS Number 51981-21-6 [417118119]

EC Number 257-573-7 [4117118]

Molecular Formula C9H9NNa408 [4107191[1.0]
Tetrasodium 2-

IUPAC Name [bis(carboxylatomethyl)amino]p  [4][10]
entanedioate
L-Glutamic Acid, N,N-Diacetic

Synonyms acid tetrasodium salt; GLDA; [4107119]
EcoChelate GLDA

Table 2: Physicochemical Data

Property Value Source(s)

Molecular Weight 351.13 g/mol [7][10][11]
Colorless to yellowish liquid or

Appearance ) [1112116171
odorless white powder

Solubility Very soluble in water (650 g/L) [11151[12]
11-12 (for a 47-50% active

pH : [21[5]
solution)

Density 1.33-1.42 g/cm?3 [13][14]

- Stable over a wide pH range

Stability , [4][14][15]

and at high temperatures
Synthesis

The synthesis of Tetrasodium Glutamate Diacetate is based on L-glutamic acid, a renewable

raw material produced through the aerobic fermentation of sugars and ammonia.[2][5][7] The

process involves the reaction of glutamic acid with acetic acid to form glutamate diacetate.[7]

This intermediate is then reacted with sodium hydroxide to yield the final tetrasodium salt.[7]
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A simplified workflow for the synthesis of Tetrasodium Glutamate Diacetate.

Mechanism of Action: Chelation

The primary function of Tetrasodium Glutamate Diacetate is as a chelating agent.[1][7][8] Its
molecular structure contains multiple carboxylate groups that can form stable, water-soluble
complexes with a variety of di- and trivalent metal ions.[14][16] This sequestration of metal ions
prevents them from participating in undesirable chemical reactions, such as oxidation,
precipitation, and catalysis of degradation pathways.[1] By binding with metal ions like calcium,
magnesium, and iron, GLDA effectively reduces water hardness and enhances the stability and
performance of formulations.[4][5][8]
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The mechanism of metal ion chelation by Tetrasodium Glutamate Diacetate.

Experimental Protocols and Analytical Methods
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While detailed, step-by-step experimental protocols are proprietary to the manufacturers and
researchers, the scientific literature and technical data sheets describe the types of studies and
analytical methods used to characterize and evaluate Tetrasodium Glutamate Diacetate.

4.1. Performance Evaluation in Mineral Separation

In a study on the separation of specularite and chlorite, Tetrasodium Glutamate Diacetate
was used as a depressant.[7] The experimental approach involved:

Microflotation Experiments: To compare the depression performance of GLDA with starch at
a specific pH.[7]

Surface Charge Measurements: To investigate the adsorption mechanism of GLDA onto the
mineral surfaces.[7]

Spectroscopic Analysis:

o Fourier Transform Infrared Spectroscopy (FT-IR): To identify the functional groups involved
in the interaction between GLDA and the minerals.[7]

o X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and
chemical state of the elements on the mineral surfaces after treatment with GLDA.[7]

Density Functional Theory (DFT) Calculations: To theoretically model and understand the
adsorption mechanism at a molecular level.[7]

4.2. Toxicological and Safety Assessment

The safety of Tetrasodium Glutamate Diacetate has been evaluated through a series of
toxicological studies as reported by the Cosmetic Ingredient Review (CIR).[12] These
assessments include:

o Genotoxicity Assays:

o Ames Test: To assess the potential for point mutations. A study showed GLDA was not
genotoxic up to 5000 u g/plate .[12]
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o Chinese Hamster Ovary (CHO) Gene Mutation Assay: To evaluate for gene mutations in
mammalian cells. No genotoxicity was observed up to 3650 pg/ml.[12]

o Chinese Hamster Lung (CHL) Cell Chromosome Aberration Test: To detect clastogenic
potential. GLDA was found to be weakly clastogenic at concentrations of 1825 and 3650
pg/ml.[12]

o In Vivo Mammalian Erythrocyte Micronucleus Test: To assess for chromosomal damage in
a living organism. No genotoxicity was observed up to 400 mg/kg body weight.[12]

o Dermal Irritation and Sensitization Studies:

o Rabbit Dermal Irritation Test: GLDA was found to be non-irritating.[12]

o Guinea Pig Sensitization Test: GLDA was non-sensitizing at concentrations up to 50%.[12]
e Ocular Irritation Study:

o Rabbit Ocular Irritation Test: GLDA was found to be non-irritating.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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